Cas no 4257-96-9 (alpha-D-Altropyranose pentaacetate)
4257-96-9 structure
Product Name:alpha-D-Altropyranose pentaacetate
CAS No:4257-96-9
MF:C16H22O11
MW:390.339286327362
CID:2666274
Update Time:2023-08-06
alpha-D-Altropyranose pentaacetate Chemical and Physical Properties
Names and Identifiers
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- α-D-Altropyranose pentaacetate
- alpha-D-Altropyranose pentaacetate
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- Inchi: 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14-,15+,16+/m1/s1
- InChI Key: LPTITAGPBXDDGR-SUJAAXHWSA-N
- SMILES: O1[C@@H]([C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 599
- XLogP3: 0.6
- Topological Polar Surface Area: 141
alpha-D-Altropyranose pentaacetate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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